Cas no 87773-08-8 (2-(1,3-Benzodioxol-5-yl)-imidazo(2,1-a)isoquinoline)

2-(1,3-Benzodioxol-5-yl)-imidazo(2,1-a)isoquinoline structure
87773-08-8 structure
Product Name:2-(1,3-Benzodioxol-5-yl)-imidazo(2,1-a)isoquinoline
CAS No:87773-08-8
MF:C18H12N2O2
MW:288.300084114075
CID:2655308
PubChem ID:13156068
Update Time:2025-04-21

2-(1,3-Benzodioxol-5-yl)-imidazo(2,1-a)isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-(Methylenedioxy)phenyl)imidazo(2,1-a)isoquinoline
    • 8A624E767S
    • Imidazo(2,1-a)isoquinoline, 2-(1,3-benzodioxol-5-yl)-
    • 87773-08-8
    • 2-(1,3-Benzodioxol-5-yl)-imidazo(2,1-a)isoquinoline
    • Q27270092
    • NIOSH/NI3026000
    • UNII-8A624E767S
    • NI30260000
    • Imidazo(2,1-a)isoquinoline, 2-(3,4-(methylenedioxy)phenyl)-
    • Inchi: 1S/C18H12N2O2/c1-2-4-14-12(3-1)7-8-20-10-15(19-18(14)20)13-5-6-16-17(9-13)22-11-21-16/h1-10H,11H2
    • InChI Key: PRDUBDNSZLVIFJ-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)C1=CN2C=CC3C=CC=CC=3C2=N1

Computed Properties

  • Exact Mass: 288.089877630Da
  • Monoisotopic Mass: 288.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 35.8Ų
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